8-(3-(2-Methoxyphenyl)-1-oxo-2-propenyl)-3-methyl-1-phenyl-1,3,8-triazaspiro(4.5)decan-4-one

• CAS No.: 102504-86-9
• Molecular Formula: C24H27N3O3
• Molecular Weight: 405.5 g/mol
• IUPAC Name: 8-[(E)-3-(2-methoxyphenyl)prop-2-enoyl]-3-methyl-1-phenyl-1,3,8-triazaspiro[4.5]decan-4-one
• InChI: InChI=1S/C24H27N3O3/c1-25-18-27(20-9-4-3-5-10-20)24(23(25)29)14-16-26(17-15-24)22(28)13-12-19-8-6-7-11-21(19)30-2/h3-13H,14-18H2,1-2H3/b13-12+
• InChI Key: PVROZNLUPRWLFT-OUKQBFOZSA-N
• Isomeric SMILES: CN1CN(C2(C1=O)CCN(CC2)C(=O)/C=C/C3=CC=CC=C3OC)C4=CC=CC=C4
• Canonical SMILES: CN1CN(C2(C1=O)CCN(CC2)C(=O)C=CC3=CC=CC=C3OC)C4=CC=CC=C4

Description

8-(3-(2-Methoxyphenyl)-1-oxo-2-propenyl)-3-methyl-1-phenyl-1,3,8-triazaspiro(45)decan-4-one is a complex organic compound with a unique structure that includes a spirocyclic system, a triazaspirodecane core, and various functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 8-(3-(2-Methoxyphenyl)-1-oxo-2-propenyl)-3-methyl-1-phenyl-1,3,8-triazaspiro(4.5)decan-4-one typically involves multi-step organic reactions. The key steps include the formation of the spirocyclic system and the introduction of the functional groups. Common reagents used in the synthesis include aldehydes, amines, and various catalysts. The reaction conditions often involve controlled temperatures and pH levels to ensure the desired product is obtained with high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process. Additionally, purification techniques such as crystallization and chromatography are employed to ensure the compound meets the required standards for pharmaceutical applications .

Chemical Reactions Analysis

Types of Reactions

8-(3-(2-Methoxyphenyl)-1-oxo-2-propenyl)-3-methyl-1-phenyl-1,3,8-triazaspiro(4.5)decan-4-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different derivatives, depending on the oxidizing agent used.

Reduction: Reduction reactions can modify the functional groups, leading to the formation of new compounds with different properties.

Substitution: The compound can undergo substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. The reaction conditions vary but often involve specific temperatures, solvents, and catalysts to achieve the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction can produce alcohols or amines. Substitution reactions can lead to a wide range of derivatives with different functional groups .

Scientific Research Applications

8-(3-(2-Methoxyphenyl)-1-oxo-2-propenyl)-3-methyl-1-phenyl-1,3,8-triazaspiro(4.5)decan-4-one has several scientific research applications, including:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: It is studied for its potential biological activities, including antimicrobial, antiviral, and anticancer properties.

Medicine: The compound is investigated for its potential as a therapeutic agent in the treatment of various diseases, including neurological disorders and cancer.

Industry: It is used in the development of new materials and as a precursor for the synthesis of other valuable compounds.

Mechanism of Action

The mechanism of action of 8-(3-(2-Methoxyphenyl)-1-oxo-2-propenyl)-3-methyl-1-phenyl-1,3,8-triazaspiro(4.5)decan-4-one involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other spirocyclic systems and triazaspirodecane derivatives, such as:

• 8-(3-(2-Methoxyphenoxy)benzyl)-1-phenethyl-1,3,8-triazaspiro(4.5)decan-4-one
• 2-(1-(3-(2-Methoxyphenoxy)benzyl)-4-hydroxypiperidin-4-yl)benzoic acid
• N-ethyl-2-4-methoxybenzenesulfonamide

Uniqueness

What sets 8-(3-(2-Methoxyphenyl)-1-oxo-2-propenyl)-3-methyl-1-phenyl-1,3,8-triazaspiro(4.5)decan-4-one apart is its unique combination of functional groups and the spirocyclic system, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications .